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Compound of Interest

Compound Name: Ercalcitriol-d3

Cat. No.: B12328891

For researchers and scientists engaged in drug development, the meticulous management of
chemical compounds is paramount, extending from initial handling to final disposal.
Ercalcitriol-d3, a deuterated analog of the active form of vitamin D3, requires stringent
disposal procedures due to its high potency and potential toxicity. Adherence to these protocols
Is essential for ensuring laboratory safety, maintaining regulatory compliance, and protecting
the environment.

Ercalcitriol-d3 is classified as a highly toxic substance, potentially fatal if swallowed, inhaled,
or absorbed through the skin.[1][2][3] Therefore, it must be managed as hazardous chemical
waste in accordance with local, state, and federal regulations. Improper disposal, such as
flushing down the drain or discarding in regular trash, is strictly prohibited and can lead to
environmental contamination and pose a public health risk.[4][5][6]

Summary of Key Safety and Handling Data

Before initiating any disposal procedures, it is crucial to be familiar with the safety profile of
Ercalcitriol-d3. The following table summarizes critical safety information, primarily based on
data for its non-labeled counterpart, Calcitriol.
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Identifier

Value

Chemical Name

Ercalcitriol-d3

Synonyms

(1a,3B,5Z,7E)-9,10-Secocholesta-5,7,10(19)-
triene-1,3,25-triol-d3

Primary Hazards

Fatal if swallowed, in contact with skin, or if
inhaled.[1][2] Causes damage to organs through

prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE)

Safety glasses, chemical-resistant gloves, lab

coat, and respiratory protection.[1]

Handling Precautions

Handle in a well-ventilated area, preferably a
chemical fume hood.[7] Avoid generating dust.
[7] Do not eat, drink, or smoke when using this

product.

Storage

Keep container tightly closed in a dry, well-

ventilated, and secure area.[3]

Detailed Protocol for Disposal of Ercalcitriol-d3

The following step-by-step methodology outlines the necessary procedures for the safe

segregation, collection, and disposal of Ercalcitriol-d3 waste.

l. Waste Segregation and Collection

Objective: To safely segregate and collect different forms of Ercalcitriol-d3 waste at the point

of generation to prevent cross-contamination and ensure proper handling.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

e Designated and clearly labeled chemical waste containers:

o Solid waste container (leak-proof, with a secure lid).
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o Liquid waste container (compatible material, e.g., high-density polyethylene, with a secure
cap).

o Sharps container (puncture-resistant).
Procedure:
e Solid Waste:

o Place all non-sharp solid materials contaminated with Ercalcitriol-d3, such as gloves,
absorbent paper, weighing boats, and empty vials, into the designated solid chemical
waste container.

o Ensure the container is clearly labeled with "Ercalcitriol-d3 Waste," "Hazardous Waste,"
and any other institutional or regulatory-required hazard symbols.

e Liquid Waste:

o Collect all liquid waste containing Ercalcitriol-d3 in the designated liquid chemical waste
container.

o Do not mix with incompatible chemical wastes.
o Securely cap the container after each addition.

o Clearly label the container with "Ercalcitriol-d3 Waste," the approximate concentration,
and list all solvent components.

e Sharps Waste:

o Dispose of all contaminated sharps, including needles, syringes, and Pasteur pipettes,
directly into a designated, puncture-resistant sharps container.

o Do not recap, bend, or break needles.[8]

Il. Decontamination of Laboratory Equipment

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12328891?utm_src=pdf-body
https://www.benchchem.com/product/b12328891?utm_src=pdf-body
https://www.benchchem.com/product/b12328891?utm_src=pdf-body
https://www.benchchem.com/product/b12328891?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Prucalopride_13C_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Objective: To safely decontaminate laboratory equipment that has come into contact with
Ercalcitriol-d3.

Materials:

Detergent solution.

Appropriate organic solvent (e.g., ethanol or isopropanol).

Deionized water.

Wipes, cloths, or sponges.

PPE as described above.
Procedure:
e Equipment Cleaning:

o For immersible equipment, rinse with a suitable solvent in which Ercalcitriol-d3 is soluble.
Perform this action in a chemical fume hood.

o For non-immersible surfaces, wipe down thoroughly with a cloth soaked in a compatible
solvent, followed by a detergent solution, and finally a rinse with deionized water.

» Disposal of Cleaning Materials:

o All contaminated cleaning materials (wipes, gloves, etc.) must be disposed of as solid
Ercalcitriol-d3 waste as described in section I.

lll. Final Disposal

Objective: To ensure the final disposal of Ercalcitriol-d3 waste is conducted in a compliant and
environmentally responsible manner.

Procedure:

o Storage Pending Disposal:
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o Store all sealed and labeled Ercalcitriol-d3 waste containers in a designated, secure, and
well-ventilated area, away from general laboratory traffic.

e Engage a Licensed Waste Disposal Vendor:

o All chemical waste, including materials contaminated with Ercalcitriol-d3, must be
disposed of through a licensed hazardous waste disposal company.[8][9]

o Your institution's Environmental Health and Safety (EHS) department will typically manage
this process.

o Documentation:
o Ensure all waste containers are accurately and securely labeled.

o Complete all necessary waste manifest forms as required by your institution and the
disposal vendor.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ercalcitriol-d3.
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Caption: Logical workflow for the disposal of Ercalcitriol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12328891?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/45/pdf/sds-1086301.pdf
https://cdn.caymanchem.com/cdn/msds/71820m.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00136.pdf?1265922735
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste/rcra-compliance-information/management-of-hazardous-waste-pharmaceuticals
https://www.fishersci.com/store/msds?partNumber=AAB2252406&productDescription=VITAMIN+D3+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Prucalopride_13C_d3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Calteridol_Calcium.pdf
https://www.benchchem.com/product/b12328891#ercalcitriol-d3-proper-disposal-procedures
https://www.benchchem.com/product/b12328891#ercalcitriol-d3-proper-disposal-procedures
https://www.benchchem.com/product/b12328891#ercalcitriol-d3-proper-disposal-procedures
https://www.benchchem.com/product/b12328891#ercalcitriol-d3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12328891?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

